Cas no 482613-68-3 (4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol)

4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol is a synthetic organic compound featuring a [1,3,4]oxadiazole core substituted with a 4-methyl-benzylsulfanyl group and a phenolic moiety. This structure imparts notable chemical versatility, making it valuable in medicinal chemistry and material science applications. The oxadiazole ring contributes to stability and potential bioactivity, while the phenolic group enhances solubility and reactivity in various synthetic pathways. Its well-defined molecular architecture allows for precise modifications, facilitating its use as an intermediate in drug discovery or functional material design. The compound's balanced lipophilicity and electronic properties further support its utility in research and development contexts.

4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol structure

482613-68-3 structure

Product Name:4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol

CAS No:482613-68-3

MF:C₁₆H₁₄N₂O₂S

MW:298.359562397003

CID:3072502

PubChem ID:855882

Update Time:2025-07-31

4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol Chemical and Physical Properties

Names and Identifiers

- 4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol
- AKOS000579744
- 482613-68-3
- 4-(5-((4-Methylbenzyl)thio)-1,3,4-oxadiazol-2-yl)phenol
- HMS1683B05
- MDL： MFCD02224952
- Inchi： 1S/C16H14N2O2S/c1-11-2-4-12(5-3-11)10-21-16-18-17-15(20-16)13-6-8-14(19)9-7-13/h2-9,19H,10H2,1H3
- InChI Key： SJQANUHLOHZNFL-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(C2C=CC(=CC=2)O)O1)CC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 298.07759887Da
Monoisotopic Mass: 298.07759887Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 84.5Å²

4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM520860-1g	4-(5-((4-Methylbenzyl)thio)-1,3,4-oxadiazol-2-yl)phenol	482613-68-3	97%	1g	$353	2024-07-16

4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

482613-68-3 (4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol) Related Products

Recommended suppliers

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd